tert-butyl N-(4-ethylphenyl)carbamate
Overview
Description
Tert-butyl N-(4-ethylphenyl)carbamate, also known as TBEP, is an organic compound that is used in various scientific applications. TBEP is a white solid that is soluble in organic solvents and has a boiling point of 250 °C. TBEP is synthesized through a process called esterification, which involves the reaction of an alcohol and an acid. TBEP has a wide range of applications in scientific research, including biochemical and physiological research. Additionally, TBEP is used in laboratory experiments to study the mechanism of action of various compounds and to evaluate the advantages and limitations of using TBEP as a research tool.
Mechanism of Action
Tert-butyl N-(4-ethylphenyl)carbamate works by binding to and inhibiting the activity of various enzymes. This binding process is known as competitive inhibition, and it is used to prevent the enzymes from performing their normal functions. tert-butyl N-(4-ethylphenyl)carbamate has been shown to inhibit the activity of enzymes such as cytochrome P450, which is involved in the metabolism of drugs and toxins.
Biochemical and Physiological Effects
tert-butyl N-(4-ethylphenyl)carbamate has been shown to have a wide range of biochemical and physiological effects. In biochemical studies, tert-butyl N-(4-ethylphenyl)carbamate has been shown to inhibit the activity of enzymes, such as cytochrome P450. In physiological studies, tert-butyl N-(4-ethylphenyl)carbamate has been shown to have a variety of effects on the body, including changes in blood pressure, heart rate, and respiration. Additionally, tert-butyl N-(4-ethylphenyl)carbamate has been shown to have anti-inflammatory and anti-cancer effects in some studies.
Advantages and Limitations for Lab Experiments
The use of tert-butyl N-(4-ethylphenyl)carbamate in laboratory experiments has several advantages. tert-butyl N-(4-ethylphenyl)carbamate is easy to synthesize, it is relatively inexpensive, and it has a wide range of applications in scientific research. Additionally, tert-butyl N-(4-ethylphenyl)carbamate is relatively safe to use in laboratory experiments, as it is not toxic or harmful to humans or animals. However, there are some limitations to using tert-butyl N-(4-ethylphenyl)carbamate in laboratory experiments. For example, tert-butyl N-(4-ethylphenyl)carbamate is not as potent as other compounds, and it has a relatively short half-life, which means that it must be used quickly after synthesis.
Future Directions
The use of tert-butyl N-(4-ethylphenyl)carbamate in scientific research has a wide range of potential future applications. For example, tert-butyl N-(4-ethylphenyl)carbamate could be used to study the effects of various compounds on the body, such as drugs and toxins. Additionally, tert-butyl N-(4-ethylphenyl)carbamate could be used to study the mechanism of action of various enzymes, such as cytochrome P450. tert-butyl N-(4-ethylphenyl)carbamate could also be used to study the effects of various compounds on the immune system and to evaluate the advantages and limitations of using tert-butyl N-(4-ethylphenyl)carbamate as a research tool. Furthermore, tert-butyl N-(4-ethylphenyl)carbamate could be used to study the effects of various compounds on cancer cells and to evaluate the efficacy of various cancer treatments. Finally, tert-butyl N-(4-ethylphenyl)carbamate could be used to study the effects of various compounds on the brain and to evaluate the potential therapeutic benefits of various compounds.
Synthesis Methods
Tert-butyl N-(4-ethylphenyl)carbamate is synthesized through a process called esterification, which involves the reaction of an alcohol and an acid. In the case of tert-butyl N-(4-ethylphenyl)carbamate, the alcohol is tert-butyl alcohol and the acid is 4-ethylphenylcarbamic acid. The reaction is carried out in the presence of a catalyst, such as sulfuric acid, and the product is a white solid that is soluble in organic solvents and has a boiling point of 250 °C.
Scientific Research Applications
Tert-butyl N-(4-ethylphenyl)carbamate is used in a wide range of scientific research applications, including biochemical and physiological research. In biochemical research, tert-butyl N-(4-ethylphenyl)carbamate is used to study the mechanism of action of various compounds, such as enzymes and hormones. In physiological research, tert-butyl N-(4-ethylphenyl)carbamate is used to study the effects of various compounds on the body, such as drugs and toxins. Additionally, tert-butyl N-(4-ethylphenyl)carbamate is used in laboratory experiments to evaluate the advantages and limitations of using tert-butyl N-(4-ethylphenyl)carbamate as a research tool.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(4-ethylphenyl)carbamate can be achieved through a two-step reaction process. The first step involves the synthesis of 4-ethylphenyl isocyanate, which is then reacted with tert-butyl alcohol to form the final product.", "Starting Materials": [ "4-ethylphenol", "phosgene", "tert-butyl alcohol", "triethylamine", "dichloromethane", "sodium bicarbonate", "anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Synthesis of 4-ethylphenyl isocyanate", "a. Dissolve 4-ethylphenol in dichloromethane and add triethylamine as a catalyst.", "b. Slowly add phosgene to the mixture while stirring at room temperature.", "c. After the addition is complete, stir the mixture for an additional 30 minutes.", "d. Add sodium bicarbonate to the mixture to neutralize the excess triethylamine.", "e. Extract the product with dichloromethane and dry over anhydrous magnesium sulfate.", "f. Purify the product by distillation or column chromatography.", "Step 2: Synthesis of tert-butyl N-(4-ethylphenyl)carbamate", "a. Dissolve 4-ethylphenyl isocyanate in dichloromethane and add tert-butyl alcohol.", "b. Stir the mixture at room temperature for 24 hours.", "c. Extract the product with dichloromethane and dry over anhydrous magnesium sulfate.", "d. Purify the product by distillation or column chromatography." ] } | |
CAS RN |
1220120-57-9 |
Molecular Formula |
C13H19NO2 |
Molecular Weight |
221.3 |
Purity |
0 |
Origin of Product |
United States |
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